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Compound of Interest

Compound Name: EHT 1864

Cat. No.: B1671146

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount for laboratory safety and environmental protection. This
document provides a comprehensive guide to the proper disposal procedures for EHT 1864, a
potent inhibitor of the Rac family of Rho GTPases. Adherence to these protocols is critical for
ensuring a safe laboratory environment and maintaining regulatory compliance.

Immediate Safety and Hazard Information

EHT 1864 is a hazardous substance that requires careful handling in a well-ventilated area,
preferably within a chemical fume hood.[1] It is classified with the following hazards:

Acute Toxicity (Oral): Harmful if swallowed.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

Personal Protective Equipment (PPE) is mandatory when handling EHT 1864. This includes,
but is not limited to:

e Chemical-resistant gloves (e.qg., nitrile or butyl rubber).[1][2]

o Safety goggles or a face shield.[1][2]
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o Alaboratory coat to ensure full skin coverage.[1]

Quantitative Hazard and Solubility Data

For quick reference, the following tables summarize key quantitative data for EHT 1864.

Hazard Classifications:

Hazard Statement

GHS Classification

Precautionary Codes

Harmful if swallowed

Acute toxicity, oral (Category
4)

P264, P270, P301+P312,
P501

Causes skin irritation

Skin corrosion/irritation

(Category 2)

P264, P280, P302+P352,
P332+P313, P362

Causes serious eye irritation

Serious eye damage/eye
irritation (Category 2A)

P264, P280,
P305+P351+P338,
P337+P313

May cause respiratory irritation

Specific target organ toxicity,

single exposure (Category 3)

P261, P271, P304+P340,
P312, P403+P233

Solubility Data:

Maximum Concentration

Maximum Concentration

Solvent

(mg/mL) (mM)
Water 11.63 20
DMSO 43.61 75

Data sourced from Tocris Bioscience.[3]

Step-by-Step Disposal Protocol

The recommended method for the disposal of EHT 1864 is incineration by a licensed

hazardous waste disposal company.[4] As a halogenated organic compound, its combustion

requires specific conditions to prevent the formation of toxic byproducts.
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. Segregation of Waste:

Collect all waste containing EHT 1864, including pure compound, solutions, and
contaminated materials (e.g., gloves, weighing paper, pipette tips), in a dedicated and clearly
labeled hazardous waste container.[4][5]

Crucially, do not mix EHT 1864 waste with other waste streams, especially non-halogenated
solvents, unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) office.[1][4]

. Containerization:

Use a designated, leak-proof waste container made of a compatible material, such as high-
density polyethylene (HDPE) or glass.[1][4]

The container must be securely sealed and clearly labeled with "Hazardous Waste," the full
chemical name "EHT 1864," and all associated hazard pictograms.[1][4]

. Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

This area should be cool, dry, and away from incompatible materials like strong oxidizing
agents.[4]

. Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to schedule a pickup.[4]

Provide the contractor with the Safety Data Sheet (SDS) for EHT 1864.
. Spill Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.
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» Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, sand, or earth.[1][6]

o Collect the absorbent material and place it in a sealed, labeled hazardous waste container
for disposal.[1]

o Decontaminate the spill area with a suitable solvent (e.g., ethanol or acetone), collecting the
rinsate as hazardous liquid waste.

Experimental Protocols

Preparing a Stock Solution:

A common solvent for EHT 1864 is Dimethyl Sulfoxide (DMSO).[3][7] To prepare a stock
solution:

e Warm the vial of EHT 1864 to room temperature.

e Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired
concentration (e.g., for a 10 mM stock solution, add the appropriate volume of DMSO based
on the mass of EHT 1864).

e To aid dissolution, the tube can be warmed at 37°C for 10 minutes and/or sonicated in an
ultrasonic bath.[8][9]

» Store the stock solution at -20°C for up to several months or at -80°C for longer-term
storage.[9][10]

Mandatory Visualizations
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Caption: Workflow for the proper disposal of EHT 1864.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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